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Compound of Interest

Compound Name: (R)-Methyl 3-hydroxybutanoate

Cat. No.: B147060

An In-depth Technical Guide to the Physicochemical Properties of (R)-Methyl 3-
hydroxybutanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of (R)-Methyl 3-hydroxybutanoate. The information is curated for researchers,
scientists, and professionals in drug development who utilize this chiral building block in their
work.

Core Physicochemical Data

(R)-Methyl 3-hydroxybutanoate is a colorless to light yellow liquid.[1] Key quantitative
physicochemical properties are summarized in the table below for easy reference and
comparison.
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Property Value

Molecular Formula CsH1003[2][3]

Molecular Weight 118.13 g/mol [2][3]

Appearance Colorless clear liquid[3]

Density 1.055 g/mL at 20 °C[4][5]

Boiling Point 158.00 to 160.00 °C at 760.00 mmHg[2]

56-58 °C at 11 mmHg[4][5]

75 °C at 15 mmHg|[3]

Refractive Index n20/D 1.421[4][5]

Optical Rotation [0]20/D -19.5°, neat[4][5]

[0]20/D = -21 to -24 ° (neat)[3]

Solubility Practically insoluble or insoluble in water.[1][2]

Soluble in organic solvents such as ethanol and
ether.[1][2]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of (R)-Methyl 3-
hydroxybutanoate are outlined below. These are generalized standard procedures.

Determination of Boiling Point (Micro Reflux Method)

This method is suitable for small sample volumes.[2]
Apparatus:

o Small test tube (e.g., 150mm diameter)

o Heating block or oil bath

e Hot plate with magnetic stirring capabilities
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e Small magnetic stirring bar
e Thermometer

o Clamping apparatus
Procedure:

o Approximately 0.5 mL of (R)-Methyl 3-hydroxybutanoate is placed into the test tube along
with a small magnetic stirring bar.

e The test tube is securely clamped within the heating block on the hot plate stirrer.

e The thermometer is positioned so that the bulb is approximately 1 cm above the surface of
the liquid.

e The stirrer is activated to ensure gentle and even heating.

e The sample is heated until it begins to boil and a ring of refluxing vapor is observed
condensing on the walls of the test tube.

e The thermometer is adjusted so that the bulb is at the level of this reflux ring.

e The temperature at which the reading on the thermometer stabilizes is recorded as the
boiling point.[2]

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.[6][7][8]
Apparatus:

e Graduated cylinder (e.g., 10 mL or 25 mL)

 Electronic balance

Procedure:

e The mass of a clean, dry graduated cylinder is measured and recorded.
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A specific volume of (R)-Methyl 3-hydroxybutanoate is carefully added to the graduated
cylinder. The volume is recorded.

The mass of the graduated cylinder containing the liquid is then measured and recorded.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the mass of the filled cylinder.

The density is calculated using the formula: Density = Mass / Volume.[9] For improved
accuracy, the procedure can be repeated multiple times and the average density calculated.

[8]

Determination of Refractive Index

A refractometer is used to measure the refractive index of a liquid, which is a measure of how

much the path of light is bent, or refracted, when it enters the liquid.[10]

Apparatus:

Abbe refractometer or a digital refractometer

Dropper or pipette

Calibration standard (e.qg., distilled water)

Procedure:

The refractometer is calibrated according to the manufacturer's instructions, typically using a
standard with a known refractive index, such as distilled water.

A few drops of (R)-Methyl 3-hydroxybutanoate are placed on the prism of the
refractometer.

The prism is closed, and the instrument is allowed to equilibrate to the measurement
temperature (typically 20°C).

The light source is activated, and the user looks through the eyepiece (for an Abbe
refractometer) or reads the digital display.
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e The boundary line between the light and dark fields is brought into sharp focus and aligned
with the crosshairs.

e The refractive index is read from the instrument's scale.[11][12]

Determination of Purity by Gas Chromatography (GC)

Gas chromatography is a common technique to assess the purity of volatile compounds like
(R)-Methyl 3-hydroxybutanoate.

Apparatus:

Gas chromatograph equipped with a Flame lonization Detector (FID)

Appropriate capillary column

Syringe for sample injection

Vials for sample preparation

High-purity carrier gas (e.g., nitrogen, helium)

Solvent for sample dilution (if necessary)

General Procedure:

» Asample of (R)-Methyl 3-hydroxybutanoate is prepared, either neat or diluted in a suitable
solvent.

e The gas chromatograph is set up with an appropriate temperature program for the oven,
injector, and detector. The carrier gas flow rate is also set.

o A small, precise volume of the sample (e.g., 0.5 pL) is injected into the chromatograph.[13]

e The components of the sample are separated as they travel through the column.

e The detector records the elution of each component, generating a chromatogram.
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e The purity is determined by calculating the area percentage of the peak corresponding to
(R)-Methyl 3-hydroxybutanoate relative to the total area of all peaks in the chromatogram.

Logical Workflows and Relationships

The following diagrams illustrate logical workflows relevant to the handling and application of
(R)-Methyl 3-hydroxybutanoate.

Apparatus Setup

Place sample in test tube with stir bar

l

Position in heating block

l

Place thermometer above liquid

Measurement
(R)-Methyl 3-hydroxybutanoate
Heat and stir gently (Chiral Building Block)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147060?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

